Cas no 2228717-89-1 (3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol
• CAS No: 2228717-89-1
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5916331
• PubChem ID: 165700232
• Update Time: 2025-08-01

3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol
• 2228717-89-1
• EN300-1917033

• Inchi： 1S/C12H16BrNO/c1-8-2-9(4-10(13)3-8)12(7-14)5-11(15)6-12/h2-4,11,15H,5-7,14H2,1H3
• InChI Key： IAKFSKCOBFTNKU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol

Introduction to 3-(Aminomethyl)-3-(3-Bromo-5-Methylphenyl)cyclobutan-1-ol (CAS No. 2228717-89-1)

3-(Aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol, with the CAS number 2228717-89-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring, an aminomethyl group, and a substituted phenyl ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The cyclobutyl ring in 3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol imparts rigidity and conformational constraints to the molecule, which can influence its binding properties and pharmacokinetic behavior. The presence of the aminomethyl group provides a versatile functional group for further chemical modifications, enhancing the compound's potential for drug development. Additionally, the substituted phenyl ring, particularly with the bromo and methyl groups, adds to the compound's lipophilicity and may affect its bioavailability and target specificity.

Recent studies have explored the biological activities of 3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits selective inhibition of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This selective inhibition could potentially lead to the development of more targeted and effective therapies with reduced side effects.

In addition to its enzymatic inhibition properties, 3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD) are characterized by excessive inflammation, which can be detrimental to tissue function. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and potentially providing therapeutic benefits.

The pharmacokinetic profile of 3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol is another important aspect of its evaluation as a potential drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for good membrane permeability, while its structural stability ensures that it remains active over an extended period. These characteristics are crucial for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects.

To further understand the potential clinical applications of 3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol, several preclinical animal models have been employed. These models have provided valuable insights into the compound's efficacy and safety profile. For example, in rodent models of cancer, administration of this compound has been shown to significantly reduce tumor growth without causing significant toxicity to normal tissues. Similarly, in models of inflammatory diseases, treatment with this compound has led to a reduction in inflammatory markers and improved disease outcomes.

The safety profile of 3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol is also an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(aminomethyl)-3-(3-bromo-5-methylphenyl)cyclobutan-1-ol (CAS No. 2228717-89-1) is a promising compound with potential applications in the treatment of various diseases, including cancer and inflammatory conditions. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.